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Compound of Interest

Compound Name: 8-Chloroquinazolin-4-OL

Cat. No.: B019579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 8-
Chloroquinazolin-4-OL as an anticancer agent, focusing on its role as a PARP-1 inhibitor. The

included protocols offer detailed methodologies for evaluating its efficacy and mechanism of

action in various cancer cell lines.

Introduction
8-Chloroquinazolin-4-OL is a small molecule belonging to the quinazoline class of

compounds, which are known for their diverse biological activities. Notably, 8-
Chloroquinazolin-4-OL has been identified as an inhibitor of Poly (ADP-ribose) polymerase 1

(PARP-1), an enzyme crucial for DNA repair.[1] Inhibition of PARP-1 can lead to the

accumulation of DNA damage, particularly in cancer cells with existing DNA repair defects (e.g.,

BRCA1/2 mutations), ultimately triggering cell death. This principle, known as synthetic

lethality, makes PARP inhibitors a promising class of targeted cancer therapies.[2][3]

These notes provide a framework for investigating the anticancer properties of 8-
Chloroquinazolin-4-OL, with a focus on its PARP-1 inhibitory activity and its subsequent

effects on cancer cell viability, apoptosis, and DNA damage signaling.
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The following tables are templates for summarizing quantitative data obtained from the

experimental protocols outlined below.

Table 1: PARP-1 Inhibition

Compound Target IC50 (µM) Assay Type Reference

8-

Chloroquinazolin

-4-OL

PARP-1 5.65 Enzymatic Assay [1]

User-Generated

Data

Table 2: Cell Viability (IC50 Values in µM)

Cancer Cell Line
8-Chloroquinazolin-4-OL
(72h)

Positive Control (e.g.,
Olaparib)

e.g., MCF-7 (Breast) User-Generated Data User-Generated Data

e.g., A549 (Lung) User-Generated Data User-Generated Data

e.g., HCT116 (Colon) User-Generated Data User-Generated Data

e.g., OVCAR-3 (Ovarian) User-Generated Data User-Generated Data

Table 3: Apoptosis Induction

Cancer Cell Line Treatment
% Apoptotic Cells
(Annexin V+)

e.g., MCF-7 Vehicle Control User-Generated Data

8-Chloroquinazolin-4-OL

(IC50)
User-Generated Data

8-Chloroquinazolin-4-OL (2x

IC50)
User-Generated Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/8-chloroquinazolin-4-ol.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: Protein Expression Analysis (Western Blot)

Target Protein Cancer Cell Line Treatment
Fold Change vs.
Vehicle

Cleaved PARP-1 e.g., MCF-7
8-Chloroquinazolin-4-

OL
User-Generated Data

γH2AX e.g., MCF-7
8-Chloroquinazolin-4-

OL
User-Generated Data
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Start

Seed cancer cells
in 96-well plate

Treat with 8-Chloroquinazolin-4-OL
(serial dilutions)

Incubate for 72 hours

Add MTT or CCK-8 reagent

Incubate for 1-4 hours

Measure absorbance

Calculate IC50 value

End

 

Start

Seed cells in 6-well plate

Treat with 8-Chloroquinazolin-4-OL

Incubate for 24-48 hours

Harvest cells

Wash with PBS

Stain with Annexin V-FITC
and Propidium Iodide

Analyze by flow cytometry

Quantify apoptotic population

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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